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Compound of Interest

Compound Name: 1-Bromoadamantane

Cat. No.: B1268071 Get Quote

An In-depth Technical Guide to 1-Bromoadamantane: Chemical Properties and Structure

Introduction
1-Bromoadamantane is an organobromine compound derived from adamantane, a tricyclic

alkane with a cage-like structure resembling a diamondoid.[1] Its chemical formula is C₁₀H₁₅Br.

[1][2][3] The bromine atom is substituted at one of the four equivalent tertiary carbon atoms

(methine positions) of the adamantane core.[1] This compound serves as a valuable

intermediate and building block in organic synthesis and medicinal chemistry. It is also used in

the study of reaction mechanisms and in materials science. 1-Bromoadamantane is a

colorless or white crystalline solid at room temperature.

Molecular Structure
The structure of 1-bromoadamantane is characterized by the rigid and sterically hindered

adamantane cage. The adamantane framework is composed of three fused cyclohexane rings

in the chair conformation. The bromine atom is attached to one of the four bridgehead carbons.

This tertiary alkyl halide structure significantly influences its chemical reactivity.

Below is a two-dimensional representation of the 1-bromoadamantane structure.

2D Structure of 1-Bromoadamantane
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1-Bromoadamantane exhibits properties typical of a tertiary alkyl halide, although its cage

structure imparts unique reactivity. It is a solid with a relatively high melting point and is

insoluble in water but soluble in various organic solvents.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₀H₁₅Br

Molar Mass 215.13 g/mol

Appearance
Colorless solid or white

crystalline powder

Melting Point 116-118 °C

Boiling Point 226 °C

Solubility
Insoluble in water; soluble in

organic solvents

CAS Number 768-90-1

Spectroscopic Data
Spectroscopic methods are essential for the identification and characterization of 1-
bromoadamantane.
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Spectroscopy Data Reference

¹H NMR (in CDCl₃)
δ 2.37 (br s, 3H), 2.10 (br s,

6H), 1.73 (br s, 6H) ppm

¹³C NMR (in CDCl₃) δ 69.1, 48.9, 35.8, 31.9 ppm

IR Spectrum

Major peaks corresponding to

C-H and C-Br stretching and

bending vibrations.

Mass Spectrum

Molecular ion peak (M+) and

characteristic fragmentation

pattern.

Experimental Protocols
Synthesis of 1-Bromoadamantane
Several methods for the synthesis of 1-bromoadamantane have been reported. Below are two

common experimental protocols.

Method 1: Direct Bromination with Liquid Bromine

This method involves the direct reaction of adamantane with an excess of liquid bromine.

Materials: Adamantane, liquid bromine.

Procedure:

Add 30g of adamantane to a reaction flask.

Carefully add 24 mL of liquid bromine in excess.

Heat the reaction mixture at 85 °C for 6 hours.

Increase the temperature to 110 °C and continue the reaction for another 3 hours.

Allow the mixture to stand overnight.
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The product can be purified by recrystallization.

Method 2: Bromination using 1,3-dibromo-5,5-dimethylhydantoin (DBDMH)

This method is considered a greener alternative as it avoids the use of highly corrosive liquid

bromine directly.

Materials: Adamantane, 1,3-dibromo-5,5-dimethylhydantoin (DBDMH), trichloromethane,

methanol.

Procedure:

Dissolve adamantane in trichloromethane in a reaction flask.

Add DBDMH as the brominating reagent. The molar ratio of adamantane to DBDMH is

typically optimized.

Heat the reaction mixture at 65-70 °C for 24-36 hours.

After the reaction is complete, the solvent is removed under reduced pressure.

The crude product is then purified by recrystallization from methanol to yield off-white

crystals of 1-bromoadamantane.

Typical Reactions of 1-Bromoadamantane
Hydrolysis to 1-Hydroxyadamantane

1-Bromoadamantane undergoes hydrolysis to form the corresponding alcohol, 1-

hydroxyadamantane.

Materials: 1-Bromoadamantane, aqueous solvent (e.g., aqueous acetone or aqueous

ethanol), base (optional, to neutralize the HBr formed).

Procedure:

Dissolve 1-bromoadamantane in a suitable aqueous organic solvent.
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Heat the solution under reflux for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

After completion, the reaction mixture is cooled, and the organic solvent is removed.

The aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether).

The combined organic extracts are washed, dried, and the solvent is evaporated to yield

1-hydroxyadamantane.

The workflow for the synthesis and a key reaction of 1-bromoadamantane is illustrated below.

Synthesis of 1-Bromoadamantane

Hydrolysis Reaction

Adamantane

Bromination Reaction

Brominating Agent
(e.g., Br2 or DBDMH)

1-Bromoadamantane 1-BromoadamantaneUsed in subsequent reaction

Hydrolysis

Aqueous Solvent

1-Hydroxyadamantane

Click to download full resolution via product page

Synthesis and a key reaction of 1-bromoadamantane.

Applications in Research and Development
1-Bromoadamantane is a versatile reagent in organic chemistry and drug development. Some

of its key applications include:

Pharmaceutical Synthesis: The adamantane cage is a lipophilic moiety that can enhance the

pharmacological properties of drug candidates. 1-Bromoadamantane is a common starting

material for introducing the adamantyl group into bioactive molecules.
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Carbocation Studies: Due to the stability of the 1-adamantyl cation, 1-bromoadamantane is

often used as a model substrate in the study of Sₙ1 reaction mechanisms and carbocation

chemistry.

Materials Science: It has been used in the synthesis of novel organic-inorganic composite

thin-film dielectrics.

Complex Formation: 1-Bromoadamantane is known to form inclusion complexes with

cyclodextrins.

Safety and Handling
1-Bromoadamantane is considered a hazardous substance. It is harmful if swallowed and is

very toxic to aquatic organisms. Appropriate personal protective equipment, including gloves,

safety glasses, and a lab coat, should be worn when handling this chemical. It should be

handled in a well-ventilated area, preferably in a fume hood. It is also reported to be moisture-

sensitive. Avoid contact with oxidizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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